5-((Methylthio)methyl)-1H-imidazole

• IUPAC Name: 5-(methylsulfanylmethyl)-1H-imidazole
• InChI: InChI=1S/C5H8N2S/c1-8-3-5-2-6-4-7-5/h2,4H,3H2,1H3,(H,6,7)
• InChI Key: MLLYSQGRMFTIIZ-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=CN=CN1
• Molecular Formula: C5H8N2S
• Molecular Weight: 128.20 g/mol

Description

5-((Methylthio)methyl)-1H-imidazole is a heterocyclic organic compound that contains both sulfur and nitrogen atoms within its structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-((Methylthio)methyl)-1H-imidazole typically involves the reaction of imidazole with methylthiomethyl chloride under basic conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

5-((Methylthio)methyl)-1H-imidazole can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the compound can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form the corresponding thiol derivative.

Substitution: The methylthio group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol derivatives.

Substitution: Various substituted imidazole derivatives.

Scientific Research Applications

5-((Methylthio)methyl)-1H-imidazole has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 5-((Methylthio)methyl)-1H-imidazole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The sulfur atom in the compound may play a crucial role in its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

Thiazoles: Similar heterocyclic compounds containing sulfur and nitrogen atoms.

Oxazoles: Heterocyclic compounds with oxygen and nitrogen atoms.

Imidazoles: Compounds with a similar imidazole ring structure but different substituents.

Uniqueness

5-((Methylthio)methyl)-1H-imidazole is unique due to the presence of the methylthio group, which imparts distinct chemical and biological properties. This group can influence the compound’s reactivity and interactions with biological targets, making it a valuable compound for various applications.